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For Researchers, Scientists, and Drug Development Professionals

5-Aminoimidazole-4-carboxamide ribonucleoside (AICAR) is a widely utilized cell-permeable

adenosine analog that, upon intracellular phosphorylation to ZMP, acts as a potent activator of

AMP-activated protein kinase (AMPK), a central regulator of cellular energy homeostasis.[1]

This activation positions AICAR as a critical tool in metabolic research, triggering a cascade of

signaling events that shift cellular metabolism from anabolic to catabolic processes. However,

the effects of AICAR are not limited to AMPK-dependent pathways, with a growing body of

evidence highlighting significant AMPK-independent activities, particularly concerning

nucleotide metabolism.[1][2] This guide provides an objective comparison of AICAR's

interaction with key signaling pathways, its performance against other common AMPK

activators, and detailed experimental methodologies for its study.

Core Mechanism of Action: AICAR and AMPK
Activation
AICAR enters the cell via adenosine transporters and is phosphorylated by adenosine kinase

to its active form, 5-aminoimidazole-4-carboxamide ribonucleotide (ZMP).[1][3] ZMP mimics

the effects of AMP, activating AMPK through allosteric activation and by promoting

phosphorylation of Threonine 172 on the AMPK α-catalytic subunit by upstream kinases like

Liver Kinase B1 (LKB1).[1] Activated AMPK then phosphorylates a multitude of downstream

targets to restore cellular energy balance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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